Cas no 220389-33-3 (Ethyl 4-chloro-2-methoxybenzoate)

Ethyl 4-chloro-2-methoxybenzoate is a benzoate ester derivative characterized by the presence of chloro and methoxy substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its distinct functional groups enable selective reactivity, making it valuable for constructing complex molecular frameworks. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. The chloro and methoxy groups contribute to its utility in cross-coupling reactions and as a precursor for bioactive molecules. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

Ethyl 4-chloro-2-methoxybenzoate structure

220389-33-3 structure

Product Name:Ethyl 4-chloro-2-methoxybenzoate

CAS No:220389-33-3

MF:C₁₀H₁₁ClO₃

MW:214.645542383194

CID:6794455

PubChem ID:21717595

Update Time:2025-06-08

Ethyl 4-chloro-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- ZMNMGBKXKTVUNV-UHFFFAOYSA-N
- SCHEMBL5066728
- MFCD11554957
- ethyl 4-chloro-2-methoxybenzoate
- AKOS005147190
- 4-Chloro-2-methoxybenzoic acid ethyl ester, 97%
- 4-chloro-2-methoxybenzoic acid ethyl ester
- 220389-33-3
- Ethyl 4-chloro-2-methoxybenzoate
- Inchi： 1S/C10H11ClO3/c1-3-14-10(12)8-5-4-7(11)6-9(8)13-2/h4-6H,3H2,1-2H3
- InChI Key： ZMNMGBKXKTVUNV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)OCC)=C(C=1)OC

Computed Properties

Exact Mass: 214.0396719g/mol
Monoisotopic Mass: 214.0396719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 35.5Å²

Ethyl 4-chloro-2-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	BA19758-1g	4-Chloro-2-methoxybenzoic acid ethyl ester	220389-33-3	97%	1g	$993.00	2024-04-20
A2B Chem LLC	BA19758-5g	4-Chloro-2-methoxybenzoic acid ethyl ester	220389-33-3	97%	5g	$2523.00	2024-04-20
abcr	AB570607-1g	4-Chloro-2-methoxybenzoic acid ethyl ester, 97%; .	220389-33-3	97%	1g	€1338.30	2024-08-02

Ethyl 4-chloro-2-methoxybenzoate Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
3. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053

Additional information on Ethyl 4-chloro-2-methoxybenzoate

Comprehensive Guide to Ethyl 4-chloro-2-methoxybenzoate (CAS No. 220389-33-3): Properties, Applications, and Industry Insights

Ethyl 4-chloro-2-methoxybenzoate (CAS No. 220389-33-3) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and fragrance formulations. This ester derivative of benzoic acid features a chloro and methoxy functional group, granting it unique reactivity and solubility profiles. With growing interest in high-purity chemical intermediates, this compound has garnered attention for its role in optimizing synthetic pathways and reducing production costs.

In recent years, the demand for custom synthesis and fine chemicals has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers frequently search for "Ethyl 4-chloro-2-methoxybenzoate suppliers" or "CAS 220389-33-3 solubility data," reflecting the need for reliable technical specifications. The compound’s lipophilic nature makes it valuable in designing drug delivery systems, while its stability under mild conditions aligns with low-energy process optimization trends.

The synthesis of Ethyl 4-chloro-2-methoxybenzoate typically involves esterification of 4-chloro-2-methoxybenzoic acid, a process scrutinized for yield improvement and waste reduction. Industry forums often discuss "scaling up Ethyl 4-chloro-2-methoxybenzoate production" or "alternative catalysts for CAS 220389-33-3," highlighting operational challenges. Analytical methods like HPLC and GC-MS are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

Beyond industrial applications, this compound intersects with academic research on structure-activity relationships (SAR). Its molecular architecture serves as a scaffold for developing bioactive molecules, particularly in antimicrobial and anti-inflammatory studies. Patent databases reveal its inclusion in proprietary formulations, underscoring its commercial relevance. Environmental considerations also drive queries about "biodegradability of CAS 220389-33-3," prompting studies on its ecological footprint.

Regulatory compliance remains a key focus, with REACH and FDA guidelines shaping its market accessibility. Suppliers emphasizing "GMP-certified Ethyl 4-chloro-2-methoxybenzoate" gain traction among buyers prioritizing regulatory adherence. Storage recommendations often include anhydrous conditions to prevent hydrolysis, a detail frequently queried in technical datasheets.

Innovations in cryogenic grinding and micronization have further expanded its utility in powder formulations, addressing solubility challenges in API development. As the industry shifts toward continuous flow chemistry, the role of CAS 220389-33-3 as a model substrate for process intensification is being explored. Collaborative projects between academia and manufacturers aim to refine its synthetic protocols while minimizing organic solvent use.

In summary, Ethyl 4-chloro-2-methoxybenzoate exemplifies the convergence of chemical innovation and industrial demand. Its versatility across R&D and large-scale production ensures sustained relevance, particularly as sectors prioritize efficiency and sustainability. Future developments may focus on derivatization techniques to unlock novel applications in material science and specialty chemicals.